Cas no 442652-86-0 (3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-6-one)

• Product Name: 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-6-one
• CAS No: 442652-86-0
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 3148249
• PubChem ID: 4231157
• Update Time: 2025-06-10

3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• <br>3-methyl-4-(2-nitrophenyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-o ne
• 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-6-one
• 442652-86-0
• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1,4,5,7-tetrahydro-3-methyl-4-(2-nitrophenyl)-
• F1647-0006
• SR-01000504488-1
• AKOS022003104
• 3-METHYL-4-(2-NITROPHENYL)-1H,4H,5H,6H,7H-PYRAZOLO[3,4-B]PYRIDIN-6-ONE
• 6H-Pyrazolo[3,4-b]pyridin-6-one,1,4,5,7-tetrahydro-3-methyl-4-(2-nitrophenyl)-
• SR-01000504488
• 3-methyl-4-(2-nitrophenyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one
• AKOS001666996
• 3-methyl-4-(2-nitrophenyl)-2,4,5,7-tetrahydropyrazolo[3,4-b]pyridin-6-one

• Inchi： 1S/C13H12N4O3/c1-7-12-9(6-11(18)14-13(12)16-15-7)8-4-2-3-5-10(8)17(19)20/h2-5,9H,6H2,1H3,(H2,14,15,16,18)
• InChI Key： OQYKJEXEPYXKDA-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2[N+](=O)[O-])C2=C(C)NN=C2N1

Computed Properties

• Exact Mass: 272.09094026Da
• Monoisotopic Mass: 272.09094026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-6-one

Recent Advances in the Study of 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS: 442652-86-0)

In recent years, the compound 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS: 442652-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this molecule, including the nitrophenyl group and the pyrazolo-pyridinone scaffold, contribute to its diverse biological activities and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one derivatives as potent inhibitors of cyclin-dependent kinases (CDKs). The researchers employed a multi-step synthetic route to optimize the compound's structure, focusing on enhancing its selectivity and potency against CDK2 and CDK4. The results demonstrated that the lead compound exhibited nanomolar inhibitory activity against these kinases, with IC50 values of 12.3 nM and 18.7 nM, respectively. Furthermore, in vitro assays revealed significant anti-proliferative effects in cancer cell lines, suggesting its potential as a therapeutic agent for oncology.

Another noteworthy study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anti-inflammatory properties of 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one. The researchers conducted a series of in vivo experiments using murine models of inflammation, demonstrating that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. Mechanistic studies indicated that the compound's activity was mediated through the inhibition of NF-κB signaling pathways. These findings highlight the potential of this molecule as a novel anti-inflammatory agent, with possible applications in the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one have been reported. A study published in Organic Process Research & Development described a scalable and efficient synthesis route, utilizing a one-pot condensation reaction followed by a cyclization step. This optimized process achieved a yield of 78% with high purity, making it suitable for large-scale production. The availability of such synthetic protocols is crucial for facilitating further preclinical and clinical studies of this compound.

Despite these promising developments, challenges remain in the development of 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Future research directions may include the exploration of prodrug approaches, nanoparticle-based delivery systems, and combination therapies to enhance the compound's efficacy and safety profile.

In conclusion, 3-methyl-4-(2-nitrophenyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS: 442652-86-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have elucidated its potential as a kinase inhibitor and anti-inflammatory agent, while advancements in synthetic methodologies have paved the way for further development. Continued research efforts are warranted to fully exploit the therapeutic potential of this compound and translate these findings into clinical applications.